Cas no 17714-57-7 (1H-Inden-1-one,2,3-dihydro-3,5-dimethyl-)

1H-Inden-1-one,2,3-dihydro-3,5-dimethyl- structure
17714-57-7 structure
Product Name:1H-Inden-1-one,2,3-dihydro-3,5-dimethyl-
CAS No:17714-57-7
MF:C11H12O
MW:160.212383270264
CID:122515
Update Time:2023-10-30

1H-Inden-1-one,2,3-dihydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2,3-dihydro-3,5-dimethyl-
    • 3,5-dimethyl-2,3-dihydroinden-1-one
    • 3,5-DIMETHYLINDAN-1-ONE
    • 1H-Inden-1-one,2,3-dihydro-3,5-dimethyl
    • 1-Indanone,3,5-dimethyl-(8CI)
    • 3,5-dimethyl-1-indanone
    • 3,5-Dimethylindan-1-on
    • 3,5-Dimethylindanon
    • AKOS BC-0393
    • 3,5-Dimethylindanone
    • 17714-57-7
    • Y13724
    • 2,3-Dihydro-3,5-dimethyl-1H-inden-1-one
    • 9VZ7QH63ND
    • 1H-Inden-1-one, 2,3-dihydro-3,5-dimethyl-
    • DTXSID20629737
    • UNII-9VZ7QH63ND
    • 3,5-dimethyl-2,3-dihydro-1H-inden-1-one
    • AKOS004123112
    • Inchi： 1S/C11H12O/c1-7-3-4-9-10(5-7)8(2)6-11(9)12/h3-5,8H,6H2,1-2H3
    • InChI Key： OOVYPXDYADGCKE-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC(C)=CC=2C(C)C1

Computed Properties

  • Exact Mass: 160.08900
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 70
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.68490

1H-Inden-1-one,2,3-dihydro-3,5-dimethyl- Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1H-Inden-1-one,2,3-dihydro-3,5-dimethyl- Related Literature

  • 1. Synthetic studies on terpenoids. Part 19. Synthesis of 3β,10α,14β-trimethyl-1βH,11βH-tricyclo[9.3.0.0]tetradec-6-en-5-one, a tricyclic ketone related to the ophiobolins
    Tushar Kanti Das,Phanindra Chandra Dutta,Gopinath Kartha,J. M. Bernassau J. Chem. Soc. Perkin Trans. 1 1977 1287

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